molecular formula C6H11N3O B8401127 3-(2-Azidoethyl)oxolane

3-(2-Azidoethyl)oxolane

Cat. No.: B8401127
M. Wt: 141.17 g/mol
InChI Key: FYMHCUGEGYGOBK-UHFFFAOYSA-N
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Description

3-(2-Azidoethyl)oxolane is a heterocyclic compound featuring a five-membered oxolane (tetrahydrofuran) ring substituted at the 3-position with a 2-azidoethyl group. The azide functional group (-N₃) confers unique reactivity, making it valuable in click chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition) and pharmaceutical synthesis. Its oxolane backbone enhances solubility and stability compared to linear azides, while the azidoethyl side chain enables site-specific conjugation or polymerization .

Properties

Molecular Formula

C6H11N3O

Molecular Weight

141.17 g/mol

IUPAC Name

3-(2-azidoethyl)oxolane

InChI

InChI=1S/C6H11N3O/c7-9-8-3-1-6-2-4-10-5-6/h6H,1-5H2

InChI Key

FYMHCUGEGYGOBK-UHFFFAOYSA-N

Canonical SMILES

C1COCC1CCN=[N+]=[N-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Oxolane Derivatives

Below is a comparative analysis:

2.1 Structural and Functional Analogues
Compound Substituent(s) Key Properties/Applications Reference
3-(2-Azidoethyl)oxolane 2-Azidoethyl group at C3 High reactivity in click chemistry; potential drug conjugation Hypothetical (based on naming)
Muscarine Hydroxyl and ammonium groups Binds muscarinic acetylcholine receptors; natural toxin
(2R,3S)-2-(Hydroxymethyl)oxolan-3-ol Hydroxymethyl and hydroxyl groups Precursor for quaternary ammonium salts with antimicrobial activity
2-Methyl-1,3-dioxolane Methyl group at C2 Solvent; low toxicity

Notes on Evidence Limitations

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